Cas no 412324-07-3 (4-Methyl-5-oxohex-2-enedioic acid)

• Product Name: 4-Methyl-5-oxohex-2-enedioic acid
• CAS No: 412324-07-3
• MF: C₇H₈O₅
• MW: 172.135422706604
• MDL: MFCD20642737
• CID: 828963
• PubChem ID: 71463700
• Update Time: 2025-04-19

4-Methyl-5-oxohex-2-enedioic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-oxohex-2-enedioic acid
• (E)-4-methyl-5-oxohex-2-enedioic acid
• AK102448
• 4-Methyl-5-oxohex-2-enedioicacid
• AKOS037645537
• AS-61271
• C75094
• SCHEMBL21682807
• CS-0197217
• SCHEMBL21682809
• AKOS016004812
• 412324-07-3

• MDL： MFCD20642737
• Inchi： 1S/C7H8O5/c1-4(2-3-5(8)9)6(10)7(11)12/h2-4H,1H3,(H,8,9)(H,11,12)/b3-2+
• InChI Key： AZAMSTQBPOVYAK-NSCUHMNNSA-N
• SMILES： O=C(C(=O)O)C(/C=C/C(=O)O)C

Computed Properties

• Exact Mass: 172.03717335g/mol
• Monoisotopic Mass: 172.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7
• XLogP3: 0.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 378.1±35.0 °C at 760 mmHg
• Flash Point: 196.6±22.4 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

4-Methyl-5-oxohex-2-enedioic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)